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Compound of Interest

Compound Name: Cl Vat green 1

Cat. No.: B1669112

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for Cl Vat Green 1
(CAS No. 128-58-5), a synthetic vat dye. The information is compiled and presented to meet
the needs of researchers, scientists, and professionals in drug development who may handle
or encounter this substance in their work.

Chemical and Physical Properties

Cl Vat Green 1 is a complex organic molecule with the chemical formula C36H2004.[1] It is
also known by a variety of synonyms, including Caledon Green RC and 16,17-
Dimethoxyviolanthrone. The following table summarizes its key chemical and physical
properties.
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Property Value Source
CAS Number 128-58-5 [1112][3]
Molecular Formula C36H2004 [1][4]
Molecular Weight 516.54 g/mol [1114]
Appearance Green to dark green powder [1]
Odor Odorless [1]
Solubility Insoluble in water.
Boiling Point 521.39°C (rough estimate)
Density 1.1534 (rough estimate)

Stable under normal
Stabilty temperatures and pressures. (]

Incompatible with strong

oxidizing agents.

Hazard Identification and Classification

Cl Vat Green 1 presents several hazards that require careful management in a laboratory or
industrial setting. It is harmful if swallowed and may cause irritation to the eyes, skin, and
respiratory tract.[1] There are also possible risks of irreversible effects.[1]

Globally Harmonized System (GHS) Classification

The GHS provides a standardized approach to hazard communication. The classification for ClI
Vat Green 1 is summarized below.
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GHS Hazard

GHS Precautionary Statements

H319: Causes serious eye irritation

g

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

leads to,

H335: May cause respiratory irritation
[y P280: Wear protective gloves/eye protection

[ H302: Harmful if swallowed
leadsto P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

T~

H315: Causes skin irritation

P261: Avoid breathing dust

Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statements for Cl Vat Green 1.
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Toxicological Data

The toxicological properties of Cl Vat Green 1 have not been thoroughly investigated.
However, some key data points are available.

Metric Value Organism Route Source
LD50 2600 mg/kg Rat Intraperitoneal
IC50 > 100 mg/L Not specified Not specified [2]
Pimephales
promelas
TL50 > 180 mg/L Water
(Fathead
minnow)

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a tested population.
IC50 (Half-maximal inhibitory concentration): The concentration of a substance that inhibits a
specific biological or biochemical function by 50%. TL50 (Median Tolerance Limit): The
concentration of a substance at which 50% of the test organisms survive for a specified period
of exposure.

Experimental Protocols

Detailed experimental protocols for the specific toxicological studies on Cl Vat Green 1 are not
readily available in the public domain. However, based on standardized methodologies, the
following sections outline the likely procedures.

Determination of Acute Toxicity to Fish (TL50)

The cited TL50 value for Pimephales promelas was likely determined following a protocol
similar to the OECD Guideline for Testing of Chemicals, No. 203, "Fish, Acute Toxicity Test."

Objective: To determine the concentration of ClI Vat Green 1 that is lethal to 50% of the test fish
population over a 96-hour period.

Methodology:
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o Test Organism:Pimephales promelas (fathead minnow), a standard model organism in
aguatic toxicology.

» Test Substance Preparation: A series of agueous solutions of Cl Vat Green 1 at varying
concentrations would be prepared. Due to its low water solubility, a dispersant may have
been used.

o Exposure: Groups of fish are exposed to the different concentrations of the test substance in
a controlled environment (e.g., aquaria). A control group is maintained in water without the
test substance.

o Observation: The fish are observed at regular intervals (e.qg., 24, 48, 72, and 96 hours), and
the number of mortalities in each group is recorded.

o Data Analysis: The mortality data is used to calculate the TL50 value, typically using
statistical methods such as probit analysis.

Determination of Respiration Rate Inhibition (IC50)

The IC50 value for the inhibition of respiration rate likely involved a microbial or cellular-level
assay.

Objective: To determine the concentration of Cl Vat Green 1 that inhibits the rate of oxygen
consumption of a test system by 50%.

Methodology:

o Test System: This could involve a suspension of microorganisms (e.g., activated sludge from
a wastewater treatment plant) or a specific cell culture.

o Test Substance Preparation: A range of concentrations of Cl Vat Green 1 would be prepared
in a suitable medium for the test system.

o Exposure: The test system is exposed to the different concentrations of Cl Vat Green 1 in a
sealed respirometer.

o Measurement: The rate of oxygen consumption is measured over a set period for each
concentration and a control group.
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» Data Analysis: The inhibition of the respiration rate at each concentration is calculated
relative to the control. This data is then used to determine the IC50 value.

Safe Handling and Personal Protective Equipment
(PPE)

Given the hazardous nature of Cl Vat Green 1, strict adherence to safety protocols is essential.
The following diagram illustrates the recommended workflow for handling this substance.

Handling CI Vat Green 1

Use Engineering Controls
(e.g., Fume Hood, Local Exhaust Ventilation)

.

Wear iate Pt | i Il (PPE) ‘

a 4 v a Follow Safe Handling Procedures:
) ) 3 N : 3 N N - Avoid generating dust
Chemical-resistant gloves Safety goggles or face shield Approved respirator (if dust is generated) Lab coat or protective clothing - Avoid contact with skin, eyes, and clothing

- Avoid ingestion and inhalation

l

Ensure Emergency Preparedness:
- Eyewash station and safety shower readily available
- Know first-aid procedures

Safe Handling Achieved

Click to download full resolution via product page
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Caption: Recommended workflow for the safe handling of Cl Vat Green 1.

First-Aid Measures

In case of exposure to Cl Vat Green 1, the following first-aid measures should be taken:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1]

o After Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

» After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek immediate medical attention.[1]

o After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek medical attention.

Storage and Disposal

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep
containers tightly closed.[1]

Disposal: Dispose of this material in accordance with all applicable federal, state, and local
regulations. It is recommended to use a licensed professional waste disposal service.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided
by the manufacturer. Users should always consult the original SDS for the most complete and
up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CI Vat Green 1: A Comprehensive Material Safety
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669112#ci-vat-green-1-material-safety-data-sheet-
msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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